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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909 Get Quote

For research use only. Not for use in humans or animals.

ARN14974 is a potent, systemically active benzoxazolone carboxamide inhibitor of intracellular

acid ceramidase (AC).[1][2] By blocking the hydrolysis of ceramide into sphingosine and fatty

acid, ARN14974 effectively increases cellular levels of ceramide, a pro-apoptotic lipid, while

decreasing levels of the pro-proliferative metabolite sphingosine.[1][3] These characteristics

make ARN14974 a valuable tool for investigating the role of the ceramide/sphingosine-1-

phosphate rheostat in various physiological and pathological processes, including cancer.

Physicochemical and Inhibitory Properties
Property Value Reference

Molecular Formula C₂₄H₂₁FN₂O₃ [1][4]

Molecular Weight 404.4 g/mol [1][4]

CAS Number 1644158-57-5 [1]

IC₅₀ (Human AC) 79 nM [1][2]

IC₅₀ (SW403 cells) 825 nM [3]

IC₅₀ (Raw 264.7 cells) 400 nM [3]
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Solvent Concentration Comments Reference

DMSO
≤ 50 mg/mL (123.63

mM)

Requires sonication

and warming to 60°C.

Use freshly opened

DMSO.

[2]

DMF 2 mg/mL - [1][5]

10% DMSO, 90%

Corn Oil
≥ 1 mg/mL (2.47 mM)

Forms a clear

solution. Suitable for

in vivo (i.p.)

administration.

[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

1 mg/mL (2.47 mM)

Forms a suspended

solution. Requires

sonication. Suitable

for in vivo (oral, i.p.)

administration.

[2]

Mechanism of Action: Sphingolipid Metabolism
Modulation
ARN14974 acts as a noncompetitive inhibitor of acid ceramidase, covalently binding to the

catalytic cysteine residue (Cys-143) of the enzyme.[3] This inhibition blocks the degradation of

ceramide, a key bioactive lipid involved in signaling pathways that regulate apoptosis, cell

senescence, and inflammation.[3][6] The subsequent accumulation of ceramide and reduction

of sphingosine shifts the cellular balance towards apoptosis, making acid ceramidase an

attractive target in cancer research.[6][7]
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Figure 1. Mechanism of ARN14974 action in the sphingolipid pathway.

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of ARN14974 for subsequent dilution in

experimental assays.

Materials:

ARN14974 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Equilibrate the ARN14974 vial to room temperature before opening.

Weigh the desired amount of ARN14974 powder in a sterile tube.

Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution, add 247.26 µL of DMSO to 1 mg of ARN14974, which has a molecular

weight of 404.4 g/mol ).

Vortex the solution thoroughly to aid dissolution.

For higher concentrations, sonicate the solution and/or warm it to 37-60°C until the solid is

completely dissolved.[2][5]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the stock solution at -20°C for up to one month or at -80°C for up to six months,

protected from light.[2]

Start: ARN14974 Powder

1. Weigh ARN14974

2. Add Anhydrous DMSO

3. Vortex / Sonicate / Warm

4. Check for Complete Dissolution

No

5. Aliquot into smaller volumes

Yes

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. Benzoxazolone Carboxamides: Potent and Systemically Active Inhibitors of Intracellular
Acid Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]

4. AcidCeramidaseInhibitor17a | C24H21FN2O3 | CID 101913546 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. file.glpbio.com [file.glpbio.com]

6. Discovery and Evaluation of Inhibitors of Human Ceramidase - PMC
[pmc.ncbi.nlm.nih.gov]

7. Neutral ceramidase-active site inhibitor chemotypes and binding modes - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [ARN14974: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764909#arn14974-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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